Ethylenebisdithiocarbamic acid Ethylenebisdithiocarbamic acid Ethylenebisdithiocarbamic acid, salts and esters is a solid. Very unstable material, used as a pesticide and fungicide.
Zineb appears as an off-white powder. Used as a fungicide.
Ethylenebis(dithiocarbamic acid) is a dithiocarbamic acid resulting from the formal addition of a molecule of carbon disulfide to each amino group of ethylenediamine. It is functionally related to an ethylenediamine. It is a conjugate acid of an ethylenebis(dithiocarbamate).
Mancozeb can cause cancer according to The Environmental Protection Agency (EPA).
Brand Name: Vulcanchem
CAS No.: 111-54-6
VCID: VC21016852
InChI: InChI=1S/C4H8N2S4/c7-3(8)5-1-2-6-4(9)10/h1-2H2,(H2,5,7,8)(H2,6,9,10)
SMILES: C(CNC(=S)S)NC(=S)S
Molecular Formula: C4H8N2S4
Molecular Weight: 212.4 g/mol

Ethylenebisdithiocarbamic acid

CAS No.: 111-54-6

Cat. No.: VC21016852

Molecular Formula: C4H8N2S4

Molecular Weight: 212.4 g/mol

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Ethylenebisdithiocarbamic acid - 111-54-6

Specification

Description Ethylenebisdithiocarbamic acid, salts and esters is a solid. Very unstable material, used as a pesticide and fungicide.
Zineb appears as an off-white powder. Used as a fungicide.
Ethylenebis(dithiocarbamic acid) is a dithiocarbamic acid resulting from the formal addition of a molecule of carbon disulfide to each amino group of ethylenediamine. It is functionally related to an ethylenediamine. It is a conjugate acid of an ethylenebis(dithiocarbamate).
Mancozeb can cause cancer according to The Environmental Protection Agency (EPA).
CAS No. 111-54-6
Molecular Formula C4H8N2S4
Molecular Weight 212.4 g/mol
IUPAC Name 2-(dithiocarboxyamino)ethylcarbamodithioic acid
Standard InChI InChI=1S/C4H8N2S4/c7-3(8)5-1-2-6-4(9)10/h1-2H2,(H2,5,7,8)(H2,6,9,10)
Standard InChI Key AWYFNIZYMPNGAI-UHFFFAOYSA-N
Isomeric SMILES C(CN=C(S)S)N=C(S)S
Impurities Many commercial samples of ... Zineb ... have been shown to contain ethylenethiourea.
After storage of Zineb in darkness, ethylenethiourea, ethylenethiuram mono- and disulfide, trace of sulfur, and one unidentified compound were observed.
Ethylenethiourea contents of ethylenebisdithiocarbamate formulations (carcinogenic and teratogenic fungicides) were determined by reversed phase chromatography. The method was simple, rapid (25 min) and allowed control of analysis time to minimize ethylenethiourea formation from intermediary degradation products in soln. Analyzed products contained less than 0.2% ethylenethiourea except for greater than 3 yr old formulations. /Ethylenebisdithiocarbamate formulations/
SMILES C(CNC(=S)S)NC(=S)S
Canonical SMILES C(CNC(=S)S)NC(=S)S
Boiling Point decomposes
Colorform Powder or crystals from chloroform + alcohol
Light-tan solid
WHITE POWDER OR CRYSTALS
Pale yellow powder
Unstable liquid
Greyish-yellow free-flowing powder
Yellowish powde
Flash Point 138 °C (280 °F)
137.8 °C (tag open cup)
90 °C
138 °C o.c.
194 °F
Melting Point 157 °C (decomposes)
172 °C (decomposes)
314.6 °F

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